![molecular formula C14H14N2O2 B3867101 2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide](/img/structure/B3867101.png)
2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide
Overview
Description
2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide, also known as MBFH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBFH is a furohydrazide derivative that has been synthesized using a one-pot reaction method, which involves the condensation of 2-methylbenzaldehyde, furoic acid hydrazide, and acetic anhydride.
Mechanism of Action
The mechanism of action of 2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inducing apoptosis and cell cycle arrest. This compound has been shown to activate the caspase-dependent apoptotic pathway and upregulate the expression of the tumor suppressor protein p53. Furthermore, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. Additionally, this compound has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde (MDA) and reactive oxygen species (ROS). Moreover, this compound has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide has several advantages for lab experiments. It is relatively easy to synthesize using a one-pot reaction method, and the resulting product is stable and easy to handle. Additionally, this compound has been shown to exhibit low toxicity in animal models, which makes it a suitable candidate for further preclinical studies. However, there are some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to investigate its mode of action. Moreover, the synthesis of this compound requires the use of acetic anhydride, which is a hazardous chemical that requires special handling and disposal procedures.
Future Directions
There are several future directions for the research of 2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide. One potential direction is to investigate the structure-activity relationship of this compound and its analogs to identify the key structural features that contribute to its biological activity. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential targets. Moreover, the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases and autoimmune diseases, should be explored. Finally, the development of new synthetic methods for the production of this compound and its analogs should be investigated to improve the efficiency and sustainability of the synthesis process.
Scientific Research Applications
2-methyl-N'-(2-methylbenzylidene)-3-furohydrazide has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. It has been demonstrated that this compound inhibits the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Moreover, this compound has been shown to inhibit the replication of the influenza virus and herpes simplex virus.
properties
IUPAC Name |
2-methyl-N-[(E)-(2-methylphenyl)methylideneamino]furan-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-10-5-3-4-6-12(10)9-15-16-14(17)13-7-8-18-11(13)2/h3-9H,1-2H3,(H,16,17)/b15-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYXKFCDEYCVSD-OQLLNIDSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C=NNC(=O)C2=C(OC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1/C=N/NC(=O)C2=C(OC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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